2-((3-(4-Methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone

• IUPAC Name: 2-[[3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C24H24N6O2S/c1-32-20-9-7-18(8-10-20)24-26-25-21-11-12-22(27-30(21)24)33-17-23(31)29-15-13-28(14-16-29)19-5-3-2-4-6-19/h2-12H,13-17H2,1H3
• InChI Key: UQIXGSKRFZROJO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)N4CCN(CC4)C5=CC=CC=C5
• Molecular Formula: C24H24N6O2S
• Molecular Weight: 460.6 g/mol

Description

2-((3-(4-Methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C24H24N6O2S and its molecular weight is 460.56. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Anticancer Activity

Compounds related to 2-((3-(4-Methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone have been studied for their potential antioxidant and anticancer activities. A study by Tumosienė et al. (2020) found that derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, which is structurally related, exhibit significant antioxidant activity. Additionally, these compounds showed promising anticancer activity against human glioblastoma and breast cancer cell lines (Tumosienė et al., 2020).

Inhibitory Activity on Lipoxygenase

Another research conducted by Asghari et al. (2016) on similar compounds, specifically derivatives of 5,5′-(ethane-1,2-diyl)bis(3-((5-bromo-6-methyl-2-tertiaryamino pyrimidin-4-yl)thio)-4H-1,2,4-triazol-4-amine), revealed that they exhibit inhibitory activity against 15-lipoxygenase, an enzyme implicated in inflammatory and allergic reactions (Asghari et al., 2016).

Antifungal Activity

Research by Fedotov et al. (2022) on 3-(5-(4-methoxyphenyl)pyrazol-3-yl)-6-R-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles indicated potential antifungal activity. The molecular docking studies on these compounds suggested a probable effect on the activity of 14α-demethylase lanosterol, justifying further study of their antifungal properties (Fedotov et al., 2022).

Anti-Inflammatory Activity

Compounds structurally related to this compound have been studied for their anti-inflammatory properties. Labanauskas et al. (2004) synthesized derivatives of 5-(2-,3- and 4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, exhibiting significant anti-inflammatory activity (Labanauskas et al., 2004).

Potential as Adenosine Receptor Antagonists

In a study by Falsini et al. (2017), 1,2,4-triazolo[4,3-a]pyrazin-3-one was identified as a versatile scaffold for developing adenosine receptor antagonists. This class of compounds has relevance in treating various disorders, including neurological conditions (Falsini et al., 2017).